2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid

• Molecular Formula: C13H11FO3
• Molecular Weight: 234.22 g/mol
• IUPAC Name: 2-[5-(3-fluorophenyl)-3-methylfuran-2-yl]acetic acid
• InChI: InChI=1S/C13H11FO3/c1-8-5-12(17-11(8)7-13(15)16)9-3-2-4-10(14)6-9/h2-6H,7H2,1H3,(H,15,16)
• InChI Key: XNUDATOGSQEMKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1)C2=CC(=CC=C2)F)CC(=O)O

Description

2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid (CAS 2060027-24-7) is a high-purity chemical compound supplied for research and development purposes. This fluorophenyl-furan acetic acid derivative, with a molecular formula of C13H11FO3 and a molecular weight of 234.22 g/mol, is part of a class of furan-based compounds investigated for their potential in medicinal chemistry . Compounds with similar structural motifs, featuring fluorophenyl and furan rings, have been identified as valuable scaffolds in antiviral research, particularly as non-nucleoside inhibitors of viral RNA-dependent RNA polymerase complexes . This suggests its potential application in developing novel therapeutics against respiratory viruses. The presence of the acetic acid functional group provides a handle for further chemical modification, making it a versatile building block for the synthesis of more complex molecules, such as prodrugs or targeted inhibitors. Researchers can utilize this compound in hit-to-lead optimization campaigns and structure-activity relationship (SAR) studies. This product is intended for research use only in a laboratory setting and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Construction of the Furan Ring

One common approach employs cyclization of α,β-unsaturated carbonyl compounds or heterocyclization of suitable precursors :

• Method A: Cyclization of 1,4-dicarbonyl compounds with α-hydroxy ketones under acid or base catalysis.
• Method B: Use of furan synthesis via Paal-Knorr reaction on appropriate 1,4-dicarbonyl substrates, where a 1,4-dicarbonyl compound reacts with ammonia or amines to form the furan ring.

Introduction of the 3-Methyl Group

The methyl group at the 3-position of the furan ring can be introduced via selective alkylation or methylation of the heterocyclic precursor :

• Electrophilic methylation using methyl iodide or dimethyl sulfate under basic conditions.
• Fischer methylation of the furan ring precursors prior to cyclization.

Attachment of the 3-Fluorophenyl Group

The phenyl substituent bearing a fluorine atom at the 3-position is incorporated through cross-coupling reactions :

• Suzuki-Miyaura coupling of a halogenated furan intermediate with 3-fluorophenylboronic acid.
• Stille coupling as an alternative, using appropriate organostannanes.

Specific Preparation Methods from Literature

Method via Cyclization of Aryl-Substituted Precursors

A notable approach involves synthesizing a 3-methyl-2-furanyl precursor with a suitable leaving group at the 5-position, followed by Suzuki coupling with 3-fluorophenylboronic acid:

• Step 1: Synthesis of 2-furanyl methyl derivatives via Fischer synthesis or cyclization of α,β-unsaturated carbonyl compounds .
• Step 2: Halogenation at the 5-position (e.g., bromination).
• Step 3: Coupling with 3-fluorophenylboronic acid under Suzuki conditions to install the phenyl group.

Method Using Heterocyclic Precursors and Functional Group Transformations

An alternative route involves:

• Starting from 2-furancarboxylic acid derivatives .
• Methylation at the 3-position using methylating agents.
• Introduction of the fluorophenyl group via nucleophilic aromatic substitution or cross-coupling after halogenation.

Synthesis Based on Patent and Literature Data

• Patent EP0032620B1 describes processes for preparing arylpropionic acids and esters, which can be adapted for the furan derivatives by modifying the aromatic substitution pattern and the side chain (e.g., acetic acid group). This involves multi-step synthesis starting from aromatic ketones and aldehydes, followed by heterocyclization and functionalization steps.

• Research articles (e.g., from MDPI and PMC) detail the synthesis of furylacetic acids via multi-step reactions involving heterocyclic cyclization, coupling reactions , and oxidation to introduce the carboxylic acid functionality.

Data Tables and Reaction Schemes

Step	Reagents	Conditions	Product	Yield	Notes
1	α,β-unsaturated carbonyl	Acid/Base catalysis	Furan ring precursor	—	Cyclization step
2	Methyl iodide or dimethyl sulfate	Basic conditions	3-Methylfuran derivative	Variable	Methylation at 3-position
3	Halogenation (e.g., NBS)	Radical or electrophilic conditions	5-Halogenated intermediate	—	Halogenation at 5-position
4	3-Fluorophenylboronic acid	Suzuki coupling	2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl] derivative	Moderate to good	Cross-coupling step
5	Oxidation (e.g., KMnO₄)	Aqueous conditions	Conversion to acetic acid	Variable	Final carboxylic acid formation

Research Discoveries and Innovations

Recent research has focused on optimizing the selectivity of heterocyclic functionalization and improving yields via catalytic methods:

• Catalytic cross-coupling (Suzuki, Stille) has been refined to enhance regioselectivity at the 5-position of the furan ring.
• Heterocyclic cyclization techniques have been optimized for better control over substitution patterns, especially for introducing methyl and fluorophenyl groups simultaneously.
• Green chemistry approaches utilizing microwave-assisted synthesis and solvent-free conditions have been explored to improve sustainability and efficiency.

Notes on Synthesis Challenges and Considerations

• Regioselectivity during halogenation and coupling reactions is critical to obtain the desired substitution pattern.
• Protection/deprotection strategies may be necessary to prevent side reactions, especially during multi-step sequences.
• Purification often involves chromatography, with careful control of reaction conditions to maximize yield and purity.

Scientific Research Applications

2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the synthesis of advanced materials and specialty chemicals

Mechanism of Action

The mechanism of action of 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares key structural motifs with several acetic acid derivatives and heterocyclic systems. Below is a detailed analysis:

Structural Analogues and Their Properties

Compound Name	Structural Features	Key Differences	Biological Activity (if reported)	Source
{5-(3-Fluorophenyl)-2-[(thiophen-2-yl)ethynyl]-1-benzofuran-3-yl}acetic acid (TQM)	Benzofuran core, 3-fluorophenyl, thiophene-ethynyl substituent	Replaces furan with benzofuran; adds thiophene-ethynyl group	Binds HIV integrase (IC₅₀ not specified)
2-[(3-Fluorophenyl)sulfanyl]acetic acid	3-Fluorophenyl group linked via sulfur atom to acetic acid	Sulfanyl bridge instead of furan-methyl linkage	No activity reported; sulfur may enhance reactivity
(3-Fluorophenyl)aminoacetic acid	3-Fluorophenyl-amino-oxoacetic acid	Oxo-amino group replaces furan-methyl-acetic acid	No biological data; oxo-amino group alters polarity
{2-[5-(3-Nitrophenyl)furan-2-yl]phenyl}acetic acid	Nitrophenyl substituent on furan	Nitro group (electron-withdrawing) vs. fluoro (electron-withdrawing/moderate)	No activity reported; nitro group may affect stability
YM-16638 (Leukotriene antagonist)	Thiadiazole-thioether-acetic acid core	Distinct heterocyclic system (thiadiazole)	Potent leukotriene antagonist (IC₅₀ = 6.0 × 10⁻⁸ M vs. LTD₄)

Functional Group Impact on Bioactivity

• Electron-Withdrawing Groups : The 3-fluorophenyl group (as in the target compound) enhances lipophilicity and metabolic stability compared to nitro or sulfonyl groups .
• Heterocyclic Cores : Furan-based acetic acids (e.g., target compound) may exhibit different pharmacokinetics compared to benzofuran (TQM) or thiadiazole (YM-16638) derivatives due to ring size and aromaticity .

Pharmacological Potential

• Antiviral Activity : TQM () demonstrates HIV integrase binding, suggesting fluorophenyl-furan-acetic acids may target viral enzymes .
• Anti-inflammatory Potential: YM-16638’s anti-leukotriene activity () implies that acetic acid derivatives with aromatic substituents could modulate inflammatory pathways .

Biological Activity

Structural Features and Their Impact on Biological Activity

The compound's structure plays a crucial role in its biological activity:

• Fluorophenyl group: Enhances binding affinity to biological targets and influences pharmacokinetics.
• Furan ring: Participates in various biochemical reactions and interactions with enzymes and receptors.
• Acetic acid moiety: Contributes to the compound's overall reactivity and potential for forming hydrogen bonds.

These structural elements work synergistically to create a unique chemical entity with distinct biological properties.

Comparative Analysis

To better understand the biological activity of 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid, it's useful to compare it with similar compounds:

Compound	Structural Features	Potential Biological Impact
2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid	Fluorophenyl group, furan ring, acetic acid moiety	Enhanced binding affinity, diverse interactions
2-Fluorophenylacetic acid	Fluorophenyl group, lacks furan ring	Simpler structure, less potential for diverse interactions
3-Methylfuran-2-carboxylic acid	Furan ring, methyl group, lacks fluorophenyl	Different electronic properties, may affect biological activity

This comparison highlights the unique combination of features in 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid that contribute to its potential biological activity.

Research Gaps and Future Directions

Despite the potential biological activities of 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid, there are several areas that require further investigation:

• Specific target identification: Studies are needed to identify the precise molecular targets of this compound.
• Structure-activity relationship (SAR) studies: Comprehensive SAR analyses could help optimize the compound's biological activity.
• In vivo studies: Animal models should be used to evaluate the compound's efficacy and safety profile.
• Combination studies: Investigating potential synergistic effects with other bioactive compounds could reveal new therapeutic applications.